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Compound of Interest

Compound Name:
(4-(Aminomethyl)phenyl)methanol

hydrochloride

Cat. No.: B112510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of [4-(Aminomethyl)phenyl]methanol

hydrochloride, a versatile intermediate compound with significant applications in

pharmaceutical synthesis. The document details its chemical identity, physicochemical

properties, a detailed synthesis protocol, and its role as a key building block in the development

of therapeutic agents. This guide is intended for researchers, scientists, and professionals in

the field of drug development, offering critical data and methodologies to support further

research and application.

Chemical Identity and Nomenclature
The compound of interest is chemically identified as (4-(Aminomethyl)phenyl)methanol
hydrochloride. Its systematic International Union of Pure and Applied Chemistry (IUPAC)

name is [4-(aminomethyl)phenyl]methanol;hydrochloride[1].

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
[4-

(aminomethyl)phenyl]methanol;hydrochloride[1]

CAS Number 34403-46-8[1][2]

Molecular Formula C₈H₁₂ClNO[1]

Molecular Weight 173.64 g/mol [1][2]

Synonyms

(4-Aminomethyl)benzyl alcohol hydrochloride, 4-

(Aminomethyl)phenylmethanol hydrochloride[1]

[2][3]

Physicochemical Properties
A thorough understanding of the physicochemical properties of [4-

(aminomethyl)phenyl]methanol hydrochloride is essential for its application in chemical

synthesis and drug formulation.

Table 2: Physicochemical Data

Property Value Source

Melting Point 80-82 °C [4]

pKa (Predicted) 14.44 ± 0.10 [4][5]

Solubility
Soluble in DMSO and

Methanol
[4][5]

Appearance Off-White Solid [4]

Synthesis Protocol
The following section provides a detailed experimental protocol for the synthesis of [4-

(aminomethyl)phenyl]methanol hydrochloride via the reduction of 4-hydroxymethylbenzonitrile.

Reaction Scheme
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4-(Hydroxymethyl)benzonitrile [4-(Aminomethyl)phenyl]methanol
hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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